Cas no 221466-52-0 (2-Propenoic acid, 3-[3-(chlorosulfonyl)phenyl]-)
221466-52-0 structure
Product Name:2-Propenoic acid, 3-[3-(chlorosulfonyl)phenyl]-
CAS No:221466-52-0
MF:C9H7ClO4S
MW:246.667480707169
CID:1408057
PubChem ID:53663130
Update Time:2025-04-20
2-Propenoic acid, 3-[3-(chlorosulfonyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 3-[3-(chlorosulfonyl)phenyl]-
- 221466-52-0
- DTXSID501252370
- 3-[3-(Chlorosulfonyl)phenyl]-2-propenoic acid
-
- Inchi: 1S/C9H7ClO4S/c10-15(13,14)8-3-1-2-7(6-8)4-5-9(11)12/h1-6H,(H,11,12)
- InChI Key: AURXZBUSWRBEFZ-UHFFFAOYSA-N
- SMILES: ClS(C1C=CC=C(C=CC(=O)O)C=1)(=O)=O
Computed Properties
- Exact Mass: 245.97541
- Monoisotopic Mass: 245.9753576g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 355
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.9
- Topological Polar Surface Area: 79.8Ų
Experimental Properties
- PSA: 71.44
2-Propenoic acid, 3-[3-(chlorosulfonyl)phenyl]- Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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